Cas no 288379-50-0 (2-Methyl-2-(piperazin-1-yl)propanamidedihydrochloride)

• Product Name: 2-Methyl-2-(piperazin-1-yl)propanamidedihydrochloride
• CAS No: 288379-50-0
• MF: C₈H₁₉Cl₂N₃O
• MW: 244.161959886551
• MDL: MFCD20483725
• CID: 2092621
• PubChem ID: 22314809
• Update Time: 2025-06-13

2-Methyl-2-(piperazin-1-yl)propanamidedihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(piperazin-1-yl)propanamide dihydrochloride
• WS-01611
• CS2097
• 2-Methyl-2-(piperazin-1-yl)propanamide 2HCl
• 2-methyl-2-piperazin-1-ylpropanamide;dihydrochloride
• 2-methyl-2-piperazin-1-yl-propanamide dihydrochloride
• 2-Methyl-2-(piperazin-1-yl)propanamidedihydrochloride
• 2-piperazin-1-ylisobutyramide dihydrochloride
• CS-0450628
• VQTRIBPJPZYNOJ-UHFFFAOYSA-N
• AKOS024464201
• DB-112117
• 1-Piperazineacetamide, alpha,alpha-dimethyl-, hydrochloride (1:2)
• SCHEMBL189931
• 288379-50-0

• MDL： MFCD20483725
• Inchi： 1S/C8H17N3O.2ClH/c1-8(2,7(9)12)11-5-3-10-4-6-11;;/h10H,3-6H2,1-2H3,(H2,9,12);2*1H
• InChI Key： VQTRIBPJPZYNOJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C(C)(C)N1CCNCC1)N

Computed Properties

• Exact Mass: 243.0905176g/mol
• Monoisotopic Mass: 243.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-Methyl-2-(piperazin-1-yl)propanamidedihydrochloride

Comprehensive Overview of 2-Methyl-2-(piperazin-1-yl)propanamide Dihydrochloride (CAS No. 288379-50-0)

2-Methyl-2-(piperazin-1-yl)propanamide dihydrochloride (CAS No. 288379-50-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperazine derivatives, which are widely studied for their potential therapeutic applications. The presence of both piperazine and amide functional groups in its structure makes it a versatile intermediate in drug discovery and development.

The compound's CAS number 288379-50-0 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers and industry professionals frequently search for this compound using keywords such as "2-Methyl-2-(piperazin-1-yl)propanamide dihydrochloride synthesis," "CAS 288379-50-0 applications," and "piperazine derivatives in medicine." These queries reflect the growing interest in its potential uses, particularly in the context of central nervous system (CNS) disorders and receptor modulation.

One of the most discussed topics in recent years is the role of piperazine-based compounds in addressing neurological conditions. 2-Methyl-2-(piperazin-1-yl)propanamide dihydrochloride has been explored for its ability to interact with neurotransmitter systems, making it a candidate for further investigation in neuropharmacology. Its structural features, including the methyl group and propanamide backbone, contribute to its stability and bioavailability, which are critical factors in drug design.

In addition to its pharmacological potential, this compound is also of interest in organic chemistry and medicinal chemistry. Synthetic routes to produce 2-Methyl-2-(piperazin-1-yl)propanamide dihydrochloride often involve multi-step reactions, including amide coupling and piperazine incorporation. Researchers are increasingly optimizing these methods to improve yield and purity, as highlighted in recent publications and patents.

The demand for high-quality pharmaceutical intermediates like CAS 288379-50-0 has risen due to advancements in precision medicine and targeted therapy. This compound's potential to serve as a building block for more complex molecules aligns with the industry's focus on personalized treatment options. Furthermore, its compatibility with modern analytical techniques, such as HPLC and mass spectrometry, ensures reliable characterization and quality control.

Another area of interest is the compound's solubility and stability under various conditions. These properties are crucial for formulation scientists working on drug delivery systems. Recent studies have explored the use of 2-Methyl-2-(piperazin-1-yl)propanamide dihydrochloride in combination with other excipients to enhance its performance in oral formulations or injectable solutions.

As the scientific community continues to investigate piperazine derivatives, CAS 288379-50-0 remains a compound of significant promise. Its applications extend beyond traditional medicine, with potential uses in biotechnology and material science. For instance, its ability to form stable complexes with metals has sparked interest in catalysis and nanotechnology.

In conclusion, 2-Methyl-2-(piperazin-1-yl)propanamide dihydrochloride (CAS No. 288379-50-0) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to industrial research, underscore its importance in contemporary science. As research progresses, this compound is likely to play an even greater role in addressing some of the most pressing challenges in healthcare and technology.